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Compound of Interest

Compound Name: dBAZ2B

Cat. No.: B15542912

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
dBAZ2B is a first-in-class, selective degrader of the bromodomain adjacent to zinc finger

domain 2B (BAZ2B) protein.[1] As a Proteolysis Targeting Chimera (PROTAC), dBAZ2B
functions by inducing the selective, proteasome-dependent degradation of BAZ2B, offering a

powerful tool to probe its function and assess its therapeutic potential in various cancers.[1]

BAZ2B is a key component of chromatin remodeling complexes and has been implicated in the

regulation of gene expression programs that drive cancer cell proliferation and survival.[2][3]

These application notes provide a summary of the known activity of dBAZ2B in specific cancer

cell lines and detailed protocols for its experimental application.

Mechanism of Action
dBAZ2B is a heterobifunctional molecule that simultaneously binds to BAZ2B and an E3

ubiquitin ligase. This proximity induces the ubiquitination of BAZ2B, marking it for degradation

by the 26S proteasome. The degradation of BAZ2B disrupts its role in chromatin remodeling,

leading to alterations in gene expression and subsequent anti-cancer effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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